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Compound of Interest

Compound Name: zinc;dioxido(dioxo)chromium

Cat. No.: B084768 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. Zinc;dioxido(dioxo)chromium, commonly known

as zinc chromate, is a chemical compound that requires meticulous disposal procedures due to

its hazardous nature. Adherence to these protocols is essential not only for regulatory

compliance but also for the protection of personnel and the environment.

Zinc chromate is recognized as a carcinogen, a skin sensitizer, and is harmful if inhaled or

swallowed. Furthermore, it poses a significant threat to aquatic ecosystems, with long-lasting

detrimental effects.[1][2][3] Consequently, it is classified as a hazardous waste, and its disposal

is strictly regulated by local, state, and federal authorities, including the Environmental

Protection Agency (EPA).[4]

Immediate Safety and Handling Precautions
Before commencing any disposal-related activities, it is crucial to be equipped with the

appropriate Personal Protective Equipment (PPE). This includes, but is not limited to:

Respiratory Protection: A dust mask suitable for inorganic particles or a powered air-purifying

respirator (PAPR) should be used, especially when handling powdered zinc chromate, to

prevent inhalation.[5]

Eye Protection: Chemical safety goggles or a face shield are necessary to protect against

splashes and airborne particles.
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Skin Protection: Wear resistant gloves, such as nitrile rubber, and protective clothing to

prevent skin contact.

Emergency shower and eyewash facilities should be readily accessible in the immediate work

area.[4] In the event of skin contact, the affected area should be washed immediately and

thoroughly with soap and water.[1] Contaminated work clothing should be removed promptly

and laundered by individuals informed of the hazards; it should not be taken home.[4]

Step-by-Step Disposal Protocol for Zinc Chromate
Waste
The primary and universally recommended method for the disposal of zinc chromate and its

waste is to engage a licensed hazardous waste disposal contractor.[1][6] For laboratory

settings where small quantities of zinc chromate waste are generated, a preliminary in-lab

treatment to reduce its toxicity may be feasible before collection by a professional service. This

typically involves the chemical reduction of hexavalent chromium (Cr(VI)) to the less toxic

trivalent chromium (Cr(III)).

Experimental Protocol for In-Lab Reduction of Hexavalent Chromium:

This procedure should be performed in a well-ventilated fume hood.

Acidification: Slowly add the zinc chromate waste to a beaker of water in a 1:1 ratio. Adjust

the pH of the solution to 1 with soda ash.

Reduction: While stirring, add a reducing agent such as solid sodium thiosulfate

(approximately 13.5 g for every 100 ml of cleaning solution) or sodium metabisulfite.

Continue adding the reductant until the solution becomes cloudy and turns blue, indicating

the reduction of Cr(VI) to Cr(III).

Neutralization and Precipitation: Immediately begin to neutralize the solution with soda ash

while continuing to stir. A blue precipitate of chromium hydroxide will form after a few

minutes.

Filtration: Filter the solution to separate the solid precipitate from the liquid.
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Analysis and Disposal: The liquid filtrate should be analyzed to ensure chromium levels are

below the sewerable limit (e.g., <2 ppm) before disposal down the drain, in accordance with

local regulations. The solid residue, although less hazardous, must be collected in a sealed,

properly labeled container for disposal as hazardous waste by a licensed contractor.

Quantitative Data Summary
While specific disposal-triggering quantitative limits are determined by local and state

regulations, the following table provides a summary of relevant exposure limits and other

quantitative information.

Parameter Value Issuing Agency/Source

Workplace Exposure Limits (8-

hour TWA)

Zinc Chromate (as Cr) 0.01 mg/m³ ACGIH

Water-soluble Cr(VI)

compounds
0.05 mg/m³ ACGIH

Insoluble Cr(VI) compounds 0.01 mg/m³ ACGIH

All Hexavalent Chromium

(Cr(VI)) compounds
0.001 mg Cr(VI)/m³ NIOSH

EPA Hazardous Waste

Number
D007 EPA

Reportable Quantity 10 pounds EPA

TWA: Time-Weighted Average; ACGIH: American Conference of Governmental Industrial

Hygienists; NIOSH: National Institute for Occupational Safety and Health; EPA: Environmental

Protection Agency.

Spill Management
In the event of a zinc chromate spill, the following steps should be taken:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.[4]
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Ventilate: Ensure the area is well-ventilated.

Contain: Prevent the spread of the spill. For liquid spills, use an absorbent barrier.[5]

Clean-up: For powdered spills, avoid generating dust by using a vacuum with a HEPA filter or

by moistening the material before carefully collecting it.[5][7] Place all spilled material and

contaminated cleaning supplies into a sealed, labeled container for hazardous waste

disposal.

Decontaminate: Wash the spill area thoroughly after clean-up is complete.[4]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of zinc chromate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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